Cas no 173723-62-1 ((S)-Methyl 2-Aminopent-4-enoate Hydrochloride)

• Product Name: (S)-Methyl 2-Aminopent-4-enoate Hydrochloride
• CAS No: 173723-62-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD22689194
• CID: 4612644
• PubChem ID: 86622306
• Update Time: 2025-06-08

(S)-Methyl 2-Aminopent-4-enoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-METHYL 2-AMINOPENT-4-ENOATE HCL
• S-Allylglycine methyl ester hydrochloride
• (S)-METHYL 2-AMINOPENT-4-ENOATE HYDROCHLORIDE
• (S)-2-Amino-pent-4-enoic acid methyl ester hydrochloride
• L-Allylglycine methyl ester hydrochloride
• (S)-methyl2-aminopent-4-enoatehydrochloride
• MFCD22689194
• (S)-Methyl 2-aminopent-4-enoate HCl (H-L-Gly(All)-OMe.HCl)
• (S)-2-Amino-pent-4-enoic acid methyl ester HCl
• 173723-62-1
• AS-35546
• methyl (2S)-2-aminopent-4-enoate;hydrochloride
• AKOS027338744
• SCHEMBL74584
• methyl (2S)-2-aminopent-4-enoate hydrochloride
• WHHNAMFLUXPVNV-JEDNCBNOSA-N
• CS-0342517
• (S)-Methyl 2-Aminopent-4-enoate Hydrochloride

• MDL： MFCD22689194
• Inchi： 1S/C6H11NO2.ClH/c1-3-4-5(7)6(8)9-2;/h3,5H,1,4,7H2,2H3;1H/t5-;/m0./s1
• InChI Key： WHHNAMFLUXPVNV-JEDNCBNOSA-N
• SMILES： C(OC)(=O)[C@@H](N)CC=C.[H]Cl

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on (S)-Methyl 2-Aminopent-4-enoate Hydrochloride

(S)-Methyl 2-Aminopent-4-enoate Hydrochloride (CAS No. 173723-62-1): A Comprehensive Overview

(S)-Methyl 2-Aminopent-4-enoate Hydrochloride (CAS No. 173723-62-1) is a chiral organic compound with significant applications in pharmaceutical synthesis and biochemical research. This compound, often referred to as a non-natural amino acid derivative, is widely utilized in the development of peptide-based therapeutics and enzyme inhibitors. Its unique structure, featuring an alkene side chain and an ester group, makes it a versatile building block in modern medicinal chemistry.

The growing interest in chiral intermediates like (S)-Methyl 2-Aminopent-4-enoate Hydrochloride stems from their role in designing targeted drug delivery systems and precision medicine. Researchers are increasingly focusing on stereoselective synthesis to enhance the efficacy of bioactive molecules, and this compound serves as a critical precursor in such processes. Its hydrochloride salt form ensures improved solubility and stability, making it suitable for various experimental and industrial applications.

In recent years, the demand for custom synthesis and high-purity reagents has surged, driven by advancements in proteomics and structural biology. (S)-Methyl 2-Aminopent-4-enoate Hydrochloride is frequently employed in the preparation of modified peptides, which are pivotal in studying protein-protein interactions and signal transduction pathways. Its compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in cutting-edge research.

From an industrial perspective, the compound’s relevance extends to the development of biocatalysts and green chemistry initiatives. As sustainability becomes a key focus in chemical manufacturing, (S)-Methyl 2-Aminopent-4-enoate Hydrochloride is being explored for its potential in enzymatic transformations and waste reduction strategies. Its role in asymmetric catalysis also aligns with the industry’s shift toward atom-efficient processes.

Quality control and analytical validation are critical when working with (S)-Methyl 2-Aminopent-4-enoate Hydrochloride. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to verify its purity and stereochemical integrity. These methods ensure compliance with Good Manufacturing Practices (GMP), which is essential for pharmaceutical-grade applications.

In summary, (S)-Methyl 2-Aminopent-4-enoate Hydrochloride (CAS No. 173723-62-1) represents a valuable tool for researchers and manufacturers alike. Its multifaceted applications in drug discovery, biotechnology, and sustainable chemistry highlight its importance in advancing scientific and industrial innovation. As the field of chiral synthesis continues to evolve, this compound is poised to remain a cornerstone of modern chemical research.